Cas no 68661-19-8 (Methyl Benzoate-2,3,4,5,6-d5)

Methyl Benzoate-2,3,4,5,6-d5 is a deuterated analog of methyl benzoate, where five hydrogen atoms on the aromatic ring are replaced with deuterium. This isotopic labeling enhances the compound's utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise structural analysis. Its high isotopic purity (>98%) ensures minimal interference in tracer studies, making it valuable for kinetic and mechanistic research. The compound's stability under standard conditions allows for reliable use in synthetic and analytical applications. Methyl Benzoate-2,3,4,5,6-d5 is particularly suited for investigating reaction pathways, metabolic studies, and as an internal standard in quantitative analyses.
Methyl Benzoate-2,3,4,5,6-d5 structure
Methyl Benzoate-2,3,4,5,6-d5 structure
Product Name:Methyl Benzoate-2,3,4,5,6-d5
CAS No:68661-19-8
MF:C8H8O2
MW:141.178730964661
CID:502659
PubChem ID:90474877
Update Time:2025-06-07

Methyl Benzoate-2,3,4,5,6-d5 Chemical and Physical Properties

Names and Identifiers

    • Benzoic-d5acid, methyl ester (7CI,9CI)
    • METHYL BENZOATE-2,3,4,5,6-D5
    • Methyl 2,3,4,5,6-pentadeuteriobenzoate
    • D98427
    • 68661-19-8
    • Methyl Benzoate-2,3,4,5,6-d5
    • Inchi： 1S/C8H8O2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H3/i2D,3D,4D,5D,6D
    • InChI Key： QPJVMBTYPHYUOC-VIQYUKPQSA-N
    • SMILES： O(C)C(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O

Computed Properties

  • Exact Mass: 141.083813223g/mol
  • Monoisotopic Mass: 141.083813223g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų

Methyl Benzoate-2,3,4,5,6-d5 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B203917-10mg
Methyl Benzoate-2,3,4,5,6-d5
 68661-19-8
10mg
 $ 64.00 2023-04-19
TRC
B203917-50mg
Methyl Benzoate-2,3,4,5,6-d5
 68661-19-8
50mg
 $ 81.00 2023-04-19
TRC
B203917-100mg
Methyl Benzoate-2,3,4,5,6-d5
 68661-19-8
100mg
 $ 98.00 2023-04-19
A2B Chem LLC
AH14826-500mg
METHYL BENZOATE-2,3,4,5,6-D5
 68661-19-8
500mg
 $350.00 2024-04-19
A2B Chem LLC
AH14826-1g
METHYL BENZOATE-2,3,4,5,6-D5
 68661-19-8
1g
 $498.00 2024-04-19

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